(+/-)14(15)-EPOXY-5Z,8Z,11Z,17Z-EICOSATETRAENOIC ACID
(+/-)14(15)-EPOXY-5Z,8Z,11Z,17Z-EICOSATETRAENOIC ACID
EDHF (endothelium-derived hyperpolarizing factor) is an unidentified mediator released from vascular endothelial cells in response to acetylcholine and bradykinin which is distinct from the NOS- (nitric oxide) and COX-derived (prostacyclin) vasodilators. Cytochrome P450 (CYP450) metabolism of polyunsaturated fatty acids, produces epoxides such as (±)14(15)-EpETrE (Item No. 50651) which are prime candidates for the actual active mediator. However, the CYP450 metabolites of eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310) have been little studied relative to arachidonate epoxygenase metabolites. (±)14(15)-EpETE is the ω-3 homolog of 14(15)-EpETrE, derived via epoxidation of the 14,15-double bond of EPA. The EDHF activity of (±)14(15)-EpETE has not yet been determined.
Brand Name:
Vulcanchem
CAS No.:
131339-24-7
VCID:
VC0158320
InChI:
InChI=1S/C20H30O3/c1-2-3-12-15-18-19(23-18)16-13-10-8-6-4-5-7-9-11-14-17-20(21)22/h3-4,6-7,9-10,12-13,18-19H,2,5,8,11,14-17H2,1H3,(H,21,22)/b6-4-,9-7-,12-3-,13-10-/t18-,19+/m1/s1
SMILES:
CCC=CCC1C(O1)CC=CCC=CCC=CCCCC(=O)O
Molecular Formula:
C20H30O3
Molecular Weight:
318.457
(+/-)14(15)-EPOXY-5Z,8Z,11Z,17Z-EICOSATETRAENOIC ACID
CAS No.: 131339-24-7
Main Products
VCID: VC0158320
Molecular Formula: C20H30O3
Molecular Weight: 318.457
| CAS No. | 131339-24-7 |
|---|---|
| Product Name | (+/-)14(15)-EPOXY-5Z,8Z,11Z,17Z-EICOSATETRAENOIC ACID |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.457 |
| IUPAC Name | (5Z,8Z,11Z)-13-[(2S,3R)-3-[(Z)-pent-2-enyl]oxiran-2-yl]trideca-5,8,11-trienoic acid |
| Standard InChI | InChI=1S/C20H30O3/c1-2-3-12-15-18-19(23-18)16-13-10-8-6-4-5-7-9-11-14-17-20(21)22/h3-4,6-7,9-10,12-13,18-19H,2,5,8,11,14-17H2,1H3,(H,21,22)/b6-4-,9-7-,12-3-,13-10-/t18-,19+/m1/s1 |
| Standard InChIKey | RGZIXZYRGZWDMI-IXQKDQKQSA-N |
| SMILES | CCC=CCC1C(O1)CC=CCC=CCC=CCCCC(=O)O |
| Appearance | Assay:≥90%A solution in ethanol |
| Description | EDHF (endothelium-derived hyperpolarizing factor) is an unidentified mediator released from vascular endothelial cells in response to acetylcholine and bradykinin which is distinct from the NOS- (nitric oxide) and COX-derived (prostacyclin) vasodilators. Cytochrome P450 (CYP450) metabolism of polyunsaturated fatty acids, produces epoxides such as (±)14(15)-EpETrE (Item No. 50651) which are prime candidates for the actual active mediator. However, the CYP450 metabolites of eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310) have been little studied relative to arachidonate epoxygenase metabolites. (±)14(15)-EpETE is the ω-3 homolog of 14(15)-EpETrE, derived via epoxidation of the 14,15-double bond of EPA. The EDHF activity of (±)14(15)-EpETE has not yet been determined. |
| Synonyms | (±)14,15 EEQ;(±)14,15-epoxy Eicosatetraenoic Acid |
| Last Modified | Aug 20 2021 |
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